molecular formula C9H12N2O B8347270 (5,6,7,8-Tetrahydroquinoxalin-2-yl)methanol

(5,6,7,8-Tetrahydroquinoxalin-2-yl)methanol

Cat. No.: B8347270
M. Wt: 164.20 g/mol
InChI Key: BNEJILQIHGGJJS-UHFFFAOYSA-N
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Description

(5,6,7,8-Tetrahydroquinoxalin-2-yl)methanol is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O

Molecular Weight

164.20 g/mol

IUPAC Name

5,6,7,8-tetrahydroquinoxalin-2-ylmethanol

InChI

InChI=1S/C9H12N2O/c12-6-7-5-10-8-3-1-2-4-9(8)11-7/h5,12H,1-4,6H2

InChI Key

BNEJILQIHGGJJS-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=NC(=CN=C2C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.16 g of ethyl 5,6,7,8-tetrahydroquinoxaline-2-carboxylate in 1.5 mL of tetrahydrofuran, 29 mg of lithium aluminum hydride was added under cooling with ice, the mixture was stirred for 45 minutes, 29 mg of lithium aluminum hydride was further added thereto, and the mixture was stirred for 30 minutes. Thereto were added ethyl acetate and water, the insoluble substance was filtered off, sodium chloride was added to a filtrate, the organic layer was separated, and the aqueous layer was extracted with ethyl acetate. The organic layer and the extract were combined, the resultant solution was washed with a saturated aqueous sodium chloride solution, and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to obtain 0.10 g of (5,6,7,8-tetrahydroquinoxalin-2-yl)methanol as a brown solid.
Quantity
0.16 g
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reactant
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29 mg
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reactant
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1.5 mL
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solvent
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29 mg
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
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